Cas no 17327-05-8 (1,2-Propanediol, 3-(triphenylmethoxy)-, (S)-)
17327-05-8 structure
Product Name:1,2-Propanediol, 3-(triphenylmethoxy)-, (S)-
CAS No:17327-05-8
MF:C22H22O3
MW:334.408286571503
CID:1358358
Update Time:2024-08-17
1,2-Propanediol, 3-(triphenylmethoxy)-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 3-(triphenylmethoxy)-, (S)-
- 1,2-Propanediol, 3-(triphenylmethoxy)-, (2S)-
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- Inchi: 1S/C22H22O3/c23-16-21(24)17-25-22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21,23-24H,16-17H2/t21-/m0/s1
- InChI Key: WBIMHXTXZQKJIH-NRFANRHFSA-N
- SMILES: C(O)[C@H](O)COC(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
Experimental Properties
- Density: 1.177±0.06 g/cm3(Predicted)
- Melting Point: 98-100 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
- Boiling Point: 530.8±45.0 °C(Predicted)
- pka: 13.52±0.20(Predicted)
1,2-Propanediol, 3-(triphenylmethoxy)-, (S)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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